Cas no 1804153-97-6 (2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid)

• Product Name: 2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid
• CAS No: 1804153-97-6
• MF: C₁₀H₆ClN₃O₂
• MW: 235.626540660858
• CID: 4824520
• Update Time: 2025-10-21

2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid

• Inchi： 1S/C10H6ClN3O2/c11-10-13-7-2-5(4-12)1-6(3-8(15)16)9(7)14-10/h1-2H,3H2,(H,13,14)(H,15,16)
• InChI Key： GAMXLAKWGAXDRY-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=C(C#N)C=C2CC(=O)O)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: 1.6
• Topological Polar Surface Area: 89.8

Additional information on 2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid

Introduction to 2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid (CAS No. 1804153-97-6)

2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid (CAS No. 1804153-97-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The chemical structure of 2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid consists of a benzimidazole core, a chloro substituent at the 2-position, a cyano group at the 6-position, and an acetic acid moiety at the 4-position. These functional groups contribute to its diverse reactivity and biological activity, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the importance of benzimidazole derivatives in drug discovery and development. For instance, benzimidazoles have been extensively investigated for their antiparasitic, antifungal, and anticancer properties. The presence of the chloro and cyano groups in 2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid further enhances its potential for modulating biological targets, such as enzymes and receptors involved in disease pathways.

In the context of medicinal chemistry, 2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid has shown promise as a lead compound for the development of novel therapeutics. Its ability to form stable complexes with metal ions and its potential to interact with specific protein targets make it an attractive candidate for further optimization and drug design.

Clinical research has also begun to explore the therapeutic potential of compounds derived from 2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid. Preliminary studies have demonstrated its efficacy in inhibiting key enzymes involved in cancer progression and inflammatory responses. These findings suggest that this compound could serve as a valuable scaffold for the development of targeted therapies.

The synthesis of 2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid involves several well-established chemical reactions, including condensation, substitution, and functional group transformations. The high yield and purity of the final product make it suitable for both laboratory-scale research and industrial applications.

In addition to its therapeutic potential, 2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid has been used as a starting material in the synthesis of other biologically active compounds. Its versatility as a synthetic intermediate is evident in its ability to undergo various chemical modifications, leading to a wide range of derivatives with diverse biological activities.

The safety profile of 2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid is another important aspect to consider. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its safety and efficacy in different biological systems.

In conclusion, 2-Chloro-6-cyano-1H-benzimidazole-4-acetic acid (CAS No. 1804153-97-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for the development of novel therapeutics. Continued research into this compound will likely uncover new applications and further enhance our understanding of its properties and potential uses.